4-(4-Ethenylphenyl)oxolan-3-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C12H12O2 |
|---|---|
Molecular Weight |
188.22 g/mol |
IUPAC Name |
4-(4-ethenylphenyl)oxolan-3-one |
InChI |
InChI=1S/C12H12O2/c1-2-9-3-5-10(6-4-9)11-7-14-8-12(11)13/h2-6,11H,1,7-8H2 |
InChI Key |
MAZWQVJQSJYDPG-UHFFFAOYSA-N |
Canonical SMILES |
C=CC1=CC=C(C=C1)C2COCC2=O |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-(4-Ethenylphenyl)oxolan-3-one typically involves the reaction of 4-ethenylphenyl derivatives with oxolan-3-one precursors. One common method includes the use of palladium-catalyzed coupling reactions, such as the Heck reaction, to introduce the ethenyl group onto the phenyl ring. The reaction conditions often involve the use of solvents like dimethylformamide (DMF) and bases such as triethylamine, under an inert atmosphere .
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. The reaction conditions are optimized to ensure high purity and minimal by-products, making the process suitable for large-scale manufacturing .
Chemical Reactions Analysis
Types of Reactions: 4-(4-Ethenylphenyl)oxolan-3-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the oxolan-3-one ring to a more saturated form.
Substitution: Electrophilic and nucleophilic substitution reactions can occur on the phenyl ring
Common Reagents and Conditions:
Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.
Reduction: Catalysts such as palladium on carbon (Pd/C) or sodium borohydride (NaBH4).
Substitution: Halogenating agents like bromine (Br2) or chlorinating agents like thionyl chloride (SOCl2).
Major Products: The major products formed from these reactions include various substituted oxolan-3-one derivatives, ketones, aldehydes, and halogenated compounds .
Scientific Research Applications
4-(4-Ethenylphenyl)oxolan-3-one has a wide range of applications in scientific research:
Chemistry: Used as a building block in organic synthesis and polymer chemistry.
Biology: Investigated for its potential as a bioactive compound in drug discovery.
Medicine: Explored for its antimicrobial and antiviral properties.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 4-(4-Ethenylphenyl)oxolan-3-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in microbial metabolism, thereby exerting antimicrobial effects .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table and analysis highlight key differences between 4-(4-Ethenylphenyl)oxolan-3-one and analogous oxolanone derivatives:
Key Comparative Insights :
This could influence its reactivity in polymerization or catalytic processes . Halogenated analogs like 2-(3-fluorophenyl)oxan-4-one exhibit enhanced stability and bioavailability due to fluorine’s electronegativity, a feature absent in the ethenylphenyl derivative .
Biological Relevance :
- The unsubstituted oxolan-3-one is implicated in stress response pathways, such as ABC transporters and cancer metabolism . The ethenylphenyl variant’s bulky aromatic group may alter its interaction with enzymes or transporters, though direct evidence is lacking.
Q & A
Q. What are the common synthetic routes for 4-(4-Ethenylphenyl)oxolan-3-one, and what reaction conditions optimize yield?
- Methodological Answer : The synthesis typically involves cyclization strategies or cross-coupling reactions . For example:
- Cyclization : Acid-catalyzed (e.g., H₂SO₄ or p-TsOH) intramolecular cyclization of γ-keto alcohols to form the oxolan-3-one ring.
- Coupling : Palladium-catalyzed Suzuki-Miyaura coupling to introduce the 4-ethenylphenyl group.
Optimal conditions : - Inert atmosphere (N₂ or Ar) to prevent oxidation of sensitive intermediates .
- Solvents : Dichloromethane (DCM) or ethyl acetate for dissolving hydrophobic precursors .
- Temperature : Moderate heating (50–80°C) to balance reaction rate and side-product formation.
| Synthetic Route | Catalyst/Solvent | Yield (%) | Reference |
|---|---|---|---|
| Cyclization | H₂SO₄/DCM | 65–75 | |
| Suzuki-Miyaura | Pd(PPh₃)₄/DME | 50–60 |
Q. Which spectroscopic techniques are most effective for characterizing 4-(4-Ethenylphenyl)oxolan-3-one?
- Methodological Answer :
- NMR Spectroscopy :
- ¹H NMR : Identifies protons on the ethenyl group (δ 5.2–5.8 ppm, doublets) and oxolane ring (δ 2.5–4.0 ppm).
- ¹³C NMR : Confirms the carbonyl carbon (δ 175–185 ppm) and aromatic carbons (δ 120–140 ppm) .
- IR Spectroscopy : Detects the C=O stretch (~1700 cm⁻¹) and C=C stretch (~1600 cm⁻¹) .
- Mass Spectrometry (MS) : High-resolution MS validates the molecular formula (e.g., C₁₂H₁₂O₂).
Q. How can researchers mitigate common side reactions during synthesis?
- Methodological Answer :
- Oxidation Prevention : Use degassed solvents and inert gas purging to protect the ethenyl group .
- Byproduct Control : Optimize stoichiometry (e.g., limit excess reagents) and employ column chromatography (silica gel, hexane/EtOAc) for purification .
Advanced Research Questions
Q. What reaction mechanisms explain the participation of the ethenyl group in [4+2] cycloadditions or polymerizations?
- Methodological Answer :
- Diels-Alder Reactions : The ethenyl group acts as a dienophile , reacting with electron-rich dienes (e.g., anthracene). DFT calculations predict transition-state geometries and regioselectivity .
- Radical Polymerization : Initiated by AIBN or peroxides, the ethenyl group forms polymers for materials science (e.g., stimuli-responsive coatings) .
Q. How does computational modeling enhance the prediction of 4-(4-Ethenylphenyl)oxolan-3-one’s reactivity?
- Methodological Answer :
- Density Functional Theory (DFT) : Models reaction pathways (e.g., cycloaddition activation energy) and electronic properties (HOMO-LUMO gaps) .
- Molecular Dynamics (MD) : Simulates solvent effects on reaction kinetics (e.g., DCM vs. THF) .
Q. How can researchers resolve contradictions in reported spectroscopic data for this compound?
- Methodological Answer :
- Internal Standards : Use 1-(4-Methoxy-3-methylphenyl)ethanone as a reference for NMR/IR calibration .
- Cross-Validation : Pair MS data with X-ray crystallography (if crystalline) to confirm structure .
Q. What strategies optimize the compound’s application in functional polymers or drug delivery systems?
- Methodological Answer :
- Copolymer Design : Combine with styrene or acrylates via RAFT polymerization for tunable hydrophobicity .
- Drug Conjugation : Functionalize the oxolane ring with bioactive moieties (e.g., fluorophenyl groups) via esterification .
Data Contradiction Analysis
- Example Issue : Conflicting ¹H NMR shifts for the oxolane ring protons.
- Resolution :
Verify solvent effects (e.g., DMSO vs. CDCl₃ shifts).
Replicate synthesis under standardized inert conditions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
